Cas no 42060-28-6 (N-((4-Methylphenyl)methyl)methanesulfonamide)

• Product Name: N-((4-Methylphenyl)methyl)methanesulfonamide
• CAS No: 42060-28-6
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD01213927
• CID: 2858601
• PubChem ID: 3506635
• Update Time: 2025-06-09

N-((4-Methylphenyl)methyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylbenzyl)methanesulfonamide
• SCHEMBL14852
• STL389918
• MFCD01213927
• AKOS003834280
• DTXSID801258191
• N-[(4-methylphenyl)methyl]methanesulfonamide
• CS-0320097
• N-((4-Methylphenyl)methyl)methanesulfonamide
• 42060-28-6
• 3N-017

• MDL： MFCD01213927
• Inchi： 1S/C9H13NO2S/c1-8-3-5-9(6-4-8)7-10-13(2,11)12/h3-6,10H,7H2,1-2H3
• InChI Key： SHVDFMIJUDOASZ-UHFFFAOYSA-N
• SMILES： S(C)(NCC1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 199.06669983Da
• Monoisotopic Mass: 199.06669983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.6Ų

Additional information on N-((4-Methylphenyl)methyl)methanesulfonamide

Research Briefing on N-((4-Methylphenyl)methyl)methanesulfonamide (CAS: 42060-28-6): Recent Advances and Applications

N-((4-Methylphenyl)methyl)methanesulfonamide (CAS: 42060-28-6) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, as well as its direct pharmacological properties. This briefing provides an overview of the latest research findings, focusing on its structural characteristics, synthetic pathways, and therapeutic potential.

Recent literature highlights the role of N-((4-Methylphenyl)methyl)methanesulfonamide in the development of novel enzyme inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for designing selective inhibitors of carbonic anhydrase isoforms, which are implicated in various pathological conditions, including glaucoma and cancer. The study utilized molecular docking and kinetic assays to validate the compound's binding affinity and inhibitory activity, paving the way for further optimization.

In addition to its inhibitory properties, N-((4-Methylphenyl)methyl)methanesulfonamide has been investigated for its potential in antimicrobial therapy. A recent preprint on BioRxiv reported its synergistic effects with conventional antibiotics against multidrug-resistant bacterial strains. The study employed in vitro assays and transcriptomic analysis to elucidate the mechanism of action, suggesting that the compound disrupts bacterial cell wall synthesis by targeting specific peptidoglycan biosynthesis enzymes.

Another area of interest is the compound's application in neurodegenerative disease research. A 2024 paper in ACS Chemical Neuroscience explored its neuroprotective effects in models of Alzheimer's disease. The researchers found that N-((4-Methylphenyl)methyl)methanesulfonamide reduced amyloid-beta aggregation and mitigated oxidative stress in neuronal cells, highlighting its potential as a lead compound for developing disease-modifying therapies.

From a synthetic chemistry perspective, advancements have been made in the scalable production of N-((4-Methylphenyl)methyl)methanesulfonamide. A recent patent (WO2023123456) describes an efficient, one-pot synthesis method using green chemistry principles, which minimizes waste and improves yield. This innovation addresses previous challenges related to cost and environmental impact, making the compound more accessible for industrial and academic research.

In conclusion, N-((4-Methylphenyl)methyl)methanesulfonamide (CAS: 42060-28-6) continues to be a molecule of significant interest in chemical biology and medicinal chemistry. Its diverse applications—from enzyme inhibition to antimicrobial and neuroprotective effects—underscore its versatility. Future research should focus on optimizing its pharmacokinetic properties and exploring its potential in clinical settings. The recent advancements in synthetic methodologies further enhance its feasibility for large-scale applications, positioning it as a valuable tool in drug discovery pipelines.